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Compound of Interest

Compound Name: 4-Chloro-3-nitrobenzoic acid

Cat. No.: B146349 Get Quote

Technical Support Center: 4-Chloro-3-
nitrobenzoic Acid
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 4-Chloro-3-nitrobenzoic
acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Chloro-3-nitrobenzoic acid?

A1: 4-Chloro-3-nitrobenzoic acid is classified as an irritant.[1] The primary hazards include

causing skin irritation, serious eye irritation, and potential respiratory irritation.[2][3][4] Ingestion

may lead to gastrointestinal irritation with symptoms such as nausea, vomiting, and diarrhea.

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: When handling 4-Chloro-3-nitrobenzoic acid, it is crucial to use appropriate personal

protective equipment. This includes chemical safety goggles or eyeglasses conforming to

OSHA's eye and face protection regulations, protective gloves to prevent skin exposure, and

appropriate protective clothing.[1] In situations where dust may be generated, a NIOSH or

European Standard EN 149 approved respirator should be used.[1]

Q3: What are the proper storage conditions for 4-Chloro-3-nitrobenzoic acid?
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A3: Store in a cool, dry, well-ventilated area away from incompatible substances.[1][5] The

container should be kept tightly closed when not in use.[1][5][6]

Q4: What materials are incompatible with 4-Chloro-3-nitrobenzoic acid?

A4: 4-Chloro-3-nitrobenzoic acid is incompatible with strong oxidizing agents, strong

reducing agents, and strong bases.[7][4][6]

Q5: What should I do in case of accidental skin or eye contact?

A5: In case of skin contact, immediately flush the skin with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes.[1][6] For eye contact, flush the

eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower

eyelids.[1] Seek medical attention in both cases.[1][6]

Q6: How should I handle a spill of 4-Chloro-3-nitrobenzoic acid?

A6: For small spills, immediately clean up using appropriate protective equipment.[1] Avoid

generating dusty conditions.[1] Sweep up the material and place it into a suitable container for

disposal.[1][8] Ensure the area is well-ventilated.[1] For larger spills, it may be necessary to

evacuate the area and seek assistance from emergency response personnel.[9]
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Issue Possible Cause Solution

Unexpected reaction or

decomposition

Contamination with

incompatible materials (strong

oxidizing agents, strong bases,

strong reducing agents).[4][6]

Ensure all glassware is clean

and dry. Do not use with

incompatible reagents.

Exposure to high heat.

Store away from heat sources.

Hazardous decomposition

products may include nitrogen

oxides, carbon oxides, and

hydrogen chloride gas.[7][6]

Material has changed color or

appearance

Improper storage leading to

degradation.

Store in a cool, dry, well-

ventilated place in a tightly

closed container.[5]

Contamination.

Ensure proper handling

procedures are followed to

avoid cross-contamination.

Difficulty dissolving the

compound

Use of an inappropriate

solvent.

4-Chloro-3-nitrobenzoic acid is

sparingly soluble in water but

soluble in organic solvents like

ethanol and ether.[10][11]

Quantitative Data
Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₇H₄ClNO₄ [1]

Molecular Weight 201.57 g/mol [10]

Appearance
Slightly yellow powder or

crystals.[1][6]
[1][6]

Melting Point 180 - 184 °C [6]

Boiling Point 371 °C [6]

Flash Point 179 °C [6]

Density 1.645 g/cm³ (at 18 °C) [1]

Water Solubility
Insoluble / Very slightly

soluble.[1][10]
[1][10]

Hazard Identification

Hazard GHS Classification
Precautionary
Statement(s)

Skin Irritation Category 2

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[2][3]

Eye Irritation Category 2

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[2]

Respiratory Irritation STOT SE 3

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[2][3]
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Experimental Protocols
General Handling Procedure

Before starting any work, ensure that a safety data sheet (SDS) for 4-Chloro-3-nitrobenzoic
acid is readily available and has been reviewed.

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Wear appropriate personal protective equipment, including chemical safety goggles, gloves,

and a lab coat.[1]

Weigh the solid material carefully to avoid generating dust.

When transferring the substance, use a spatula or other appropriate tools to minimize

contact.

Keep the container tightly closed when not in use.[1]

After handling, wash hands thoroughly with soap and water.[1]

Clean all equipment and the work area after use.

Dispose of waste according to institutional and local regulations.
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Caption: Workflow for handling a 4-Chloro-3-nitrobenzoic acid spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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